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Introduction
Iodine trichloride (ICl₃) is an interhalogen compound with potent oxidizing and chlorinating

properties, making it a valuable reagent in organic synthesis and various laboratory

applications.[1][2][3] In its solid state, it exists as the planar dimer I₂Cl₆.[2][4] However, its high

reactivity also presents significant hazards. It is highly corrosive to tissues and metals, toxic,

and reacts violently with numerous substances.[3][4][5][6]

This document provides a comprehensive protocol for the safe handling, storage, and disposal

of iodine trichloride to minimize risks for researchers, scientists, and drug development

professionals. Adherence to these guidelines is critical for ensuring laboratory safety.

Hazard Summary and Quantitative Data
Iodine trichloride is classified as a hazardous substance. It causes severe skin burns and eye

damage, may cause respiratory irritation, and can be corrosive to metals.[6][7][8] Vapors are

irritating to the skin, eyes, and mucous membranes.[3][5] It is a noncombustible solid but can

react violently with materials such as potassium, sodium, aluminum, and organic matter.[3][5]

Upon heating, it decomposes to form toxic gases like chlorine and iodine monochloride.[3][5]

Table 1: Physical and Chemical Properties of Iodine Trichloride

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1583450?utm_src=pdf-interest
https://www.benchchem.com/product/b1583450?utm_src=pdf-body
https://www.benchchem.com/product/b1583450?utm_src=pdf-body
https://www.benchchem.com/product/b1583450?utm_src=pdf-body
https://www.lookchem.com/casno865-44-1.html
https://www.webqc.org/compound-Icl3-Icl3.html
https://www.chemdad.com/index.php?c=article&id=56892
https://www.webqc.org/compound-Icl3-Icl3.html
https://www.sciencemadness.org/smwiki/index.php/Iodine_trichloride
https://www.chemdad.com/index.php?c=article&id=56892
https://www.sciencemadness.org/smwiki/index.php/Iodine_trichloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4854487.htm
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/359122
https://www.benchchem.com/product/b1583450?utm_src=pdf-body
https://www.benchchem.com/product/b1583450?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/359122
https://www.cdhfinechemical.com/images/product/msds/38_566719235_IODINETRICHLORIDECASNO-865-44-1-MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/865-44-1-A0046487-GB-en.pdf
https://www.chemdad.com/index.php?c=article&id=56892
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4854487.htm
https://www.chemdad.com/index.php?c=article&id=56892
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4854487.htm
https://www.chemdad.com/index.php?c=article&id=56892
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4854487.htm
https://www.benchchem.com/product/b1583450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Chemical Formula ICl₃ (monomer), I₂Cl₆ (dimer) [4]

Molar Mass 233.26 g/mol (monomer) [4]

Appearance

Bright yellow or orange-yellow

crystalline solid/powder.[1][4]

[5]

[1][4][5]

Odor Pungent, irritating [1][5]

Density 3.11 g/cm³ (at 15-25°C) [2][4][5]

Melting Point ~63 °C (decomposes) [2][4][9]

Boiling Point
Decomposes above melting

point; sublimes at 64°C.
[1][4][5]

Solubility

Reacts with water. Soluble in

acetic acid, ethanol, benzene,

CCl₄.

[1][4][5]

Hazard Codes
Corrosive (C), Toxic (T),

Oxidizer (O)
[1][3]

UN Number
3260 (Corrosive solid, acidic,

inorganic, n.o.s.)
[6]

Hazard Class 8 (Corrosive) [1][3]

Packing Group II [1][3][6]

Experimental Protocols
Protocol for Personal Protective Equipment (PPE)
All handling of iodine trichloride must be performed while wearing appropriate PPE.

Eye and Face Protection: Wear tightly fitting safety goggles and a face shield.[6][7] Use

equipment tested and approved under standards like NIOSH (US) or EN 166 (EU).[7][10]

Skin Protection:
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Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber) inspected prior to use.

[7][11] Use proper glove removal technique to avoid skin contact.[10]

Protective Clothing: Wear a lab coat, and for larger quantities or risk of splash, use

impervious clothing.[6][11]

Respiratory Protection:

Work must be conducted in a certified chemical fume hood to avoid dust and vapor

inhalation.[7][10]

If a fume hood is not available or if risk assessment indicates high exposure potential, a

full-face respirator with appropriate cartridges (e.g., N100/P3) or a supplied-air respirator

is mandatory.[9][10]

Protocol for Safe Handling and Use
Designated Area: All work with iodine trichloride should be conducted in a designated, well-

ventilated area, preferably a chemical fume hood.[7][8][11]

Avoid Incompatibilities: Keep away from water, alkalis, reducing agents, organic matter, and

metals like potassium, sodium, and aluminum.[3][4][5]

Dispensing:

As iodine trichloride is a hygroscopic and light-sensitive solid, handle it quickly and

efficiently.[1][3][5]

Avoid the formation of dust and aerosols during weighing and transfer.[7][10] Use non-

sparking tools.[11]

Hygiene: Wash hands thoroughly after handling and before leaving the lab.[7][8] Do not eat,

drink, or smoke in the work area.[8]

Protocol for Safe Storage
Container: Store in the original, tightly closed container.[7][9] The best practice is to store the

compound in sealed glass ampoules.[4] If transferred, use a corrosive-resistant container
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with a resistant inner liner.[6][8]

Location: Store in a cool, dry, well-ventilated, and locked-up area.[6][7][9]

Conditions: Recommended storage temperature is between 0-6°C.[1] Avoid direct sunlight

and heat sources.[7]

Segregation: Store separately from incompatible materials, particularly combustibles, organic

materials, and moisture.[3][5]

Protocol for Spill and Emergency Response
Evacuation: Immediately evacuate personnel from the affected area.[6][7]

Ventilation: Ensure adequate ventilation.

PPE: Don appropriate PPE, including respiratory protection, before re-entering the area.[6]

[7]

Containment: Prevent the spill from entering drains or waterways.[7][10]

Cleanup (Solid Spill):

Do not add water.

Carefully sweep or shovel the material without creating dust.[7][10]

Collect the spilled material into a suitable, labeled, closed container for hazardous waste

disposal.[7][10]

Decontamination: Clean the spill area thoroughly once the material is removed.

Protocol for First Aid (Personnel Exposure)
General Advice: Move the victim to fresh air. Immediately call a poison center or doctor.[6][7]

Show the Safety Data Sheet to the medical professional.[7][10]

Inhalation: If inhaled, move the person into fresh air.[10] If not breathing, give artificial

respiration.[10] Seek immediate medical attention.[7]
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Skin Contact: Immediately take off all contaminated clothing.[7][10] Rinse the skin with plenty

of water/shower for at least 15 minutes.[7][10] Seek immediate medical attention.[7]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes.[7]

[10] Remove contact lenses if present and easy to do.[7] Continue rinsing and seek

immediate medical attention.[6][7]

Ingestion: Do NOT induce vomiting.[10] Rinse mouth with water. Never give anything by

mouth to an unconscious person.[10] Seek immediate medical attention.[7]

Protocol for Waste Disposal
Collection: All iodine trichloride waste must be collected in a designated, properly labeled,

and closed hazardous waste container.[6][7]

Disposal: Dispose of waste through a licensed professional waste disposal service.[7][9]

Treatment Methods:

One approved method is to dissolve the material in a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[7][9]

Alternatively, the compound can be neutralized by slowly adding it to a cold, dilute solution

of sodium hydroxide and sodium thiosulfate.[4] This should only be performed by trained

personnel with appropriate safety measures.

Visualized Workflows
The following diagrams illustrate the logical workflows for handling iodine trichloride.

Preparation Don Full PPE
(Goggles, Face Shield, Gloves, Lab Coat) Handling Operations

Work in Chemical Fume Hood Weighing & Transfer
(Avoid Dust Generation) Perform Synthesis / Application

Post-Handling

Step 3

Decontaminate Glassware & Surfaces Segregate & Label Hazardous Waste Return to Secure Storage

End of Process
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Caption: Standard workflow for the safe handling of iodine trichloride.
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Caption: Decision-making flowchart for emergency response procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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